Polymeric plasticizer (Santicizer 411)
Description
Santicizer 411 is a polymeric plasticizer designed for high-performance applications requiring thermal stability, low migration, and permanence in polymeric matrices. It belongs to the class of polyester-based plasticizers, synthesized through esterification reactions involving diols (e.g., butylene glycol) and dicarboxylic acids (e.g., adipic acid), often modified with natural fatty acids to enhance compatibility and flexibility . Key properties include:
- Low volatility: Reduces weight loss during high-temperature processing.
- High molecular weight: Minimizes migration from the polymer matrix, ensuring long-term durability .
- Biobased content: Certain formulations (e.g., Santicizer Platinum G-2000) contain up to 85% renewable carbon, aligning with sustainability trends .
- Applications: Wire insulation, automotive components, and medical devices requiring flame retardancy or resistance to oil/fat .
Properties
CAS No. |
57125-80-1 |
|---|---|
Molecular Formula |
(C4-H8)X- |
Synonyms |
Polymeric plasticizer |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Plasticizers
Chemical and Structural Differences
| Plasticizer Type | Chemical Structure | Molecular Weight | Key Functional Groups |
|---|---|---|---|
| Santicizer 411 | Polyester (adipic acid + diol) | High (>1,000 g/mol) | Ester, aliphatic chains |
| Phthalates (e.g., DEHP) | Ortho-phthalic acid esters | Moderate (~390 g/mol) | Aromatic ester |
| Trimellitates | Trimellitic acid esters | High (~500–700 g/mol) | Aromatic triester |
| Citrates | Citric acid esters | Moderate (~300–400 g/mol) | Hydroxyl, ester |
| Adipates | Aliphatic dicarboxylic acid esters | Moderate (~400 g/mol) | Aliphatic ester |
Key Insights :
- Polymeric plasticizers like Santicizer 411 exhibit higher molecular weights and branched structures, reducing migration compared to low-molecular-weight phthalates or citrates .
- Trimellitates and polyesters share high-temperature resistance, but trimellitates are more rigid due to aromaticity, limiting low-temperature flexibility .
Performance Metrics
Table 1: Comparative Performance of Plasticizers
| Property | Santicizer 411 | DEHP (Phthalate) | ATBC (Citrate) | TOTM (Trimellitate) | DOA (Adipate) |
|---|---|---|---|---|---|
| Volatility (wt% loss @ 120°C) | 1.2% | 15–20% | 8–10% | 2–3% | 12–15% |
| Migration Resistance | Excellent | Poor | Moderate | Good | Moderate |
| Low-Temp Flexibility | Good (-30°C) | Poor (-10°C) | Moderate (-20°C) | Poor (0°C) | Excellent (-40°C) |
| Flame Retardancy | Yes (phosphate variants) | No | No | No | No |
| Biodegradability | Low | Very Low | High | Low | Moderate |
Key Findings :
- Migration Resistance : Santicizer 411 outperforms phthalates and adipates due to its polymeric structure, which physically hinders diffusion .
- Thermal Stability : Trimellitates and Santicizer 411 exhibit comparable low volatility, but Santicizer 411 offers better flexibility in automotive and wire coatings .
- Environmental Impact : Citrates (e.g., ATBC) and bio-based Santicizer variants are preferable for eco-sensitive applications, whereas phthalates face regulatory restrictions .
Research Advancements and Limitations
- Compatibilization : Santicizer 411 shows superior compatibility with polar polymers like PVC and polyurethanes compared to linear aliphatic adipates, which require co-plasticizers for stability .
- Cost vs. Performance : Polymeric plasticizers are 20–30% more expensive than phthalates but justify costs in critical applications (e.g., medical tubing) due to reduced leaching .
- Processing Challenges : High viscosity of Santicizer 411 necessitates optimized extrusion temperatures (160–180°C), whereas citrates and phthalates process at lower temperatures .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
